Cas no 902835-99-8 (5-(2-methylphenyl)-1h-pyrazol-3-amine)

5-(2-Methylphenyl)-1H-pyrazol-3-amine is a heterocyclic organic compound featuring a pyrazole core substituted with a 2-methylphenyl group at the 5-position and an amine group at the 3-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals and agrochemicals. The compound’s aromatic and amine functionalities enable further derivatization, making it valuable in the development of biologically active molecules. Its stability under standard conditions and compatibility with common organic reactions enhance its utility in research and industrial settings. The presence of the methyl group may influence steric and electronic properties, offering tailored reactivity for targeted synthesis.
5-(2-methylphenyl)-1h-pyrazol-3-amine structure
902835-99-8 structure
Product Name:5-(2-methylphenyl)-1h-pyrazol-3-amine
CAS No:902835-99-8
MF:C10H11N3
MW:173.214441537857
CID:1949875
PubChem ID:3752821
Update Time:2025-06-08

5-(2-methylphenyl)-1h-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(2-methylphenyl)-1h-pyrazol-3-amine
    • 3-Amino-5-(2-methylphenyl)-1H-pyrazole
    • Z317042210
    • DTXSID50973452
    • 5-(2-METHYLPHENYL)-2H-PYRAZOL-3-AMINE
    • MFCD02664272
    • ALBB-036888
    • 3-o-Tolyl-1H-pyrazol-5-amine, AldrichCPR
    • 57860-42-1
    • SY011836
    • 3-o-tolyl-1h-pyrazol-5-amine
    • 3-Amino-5-(2-methylphenyl)pyrazole
    • AKOS000111385
    • 3-(2-methylphenyl)-1H-pyrazol-5-amine
    • 3-Amino-5-o-tolyl-pyrazole
    • 5-o-Tolyl-2H-pyrazol-3-ylamine
    • 5-(2-methylphenyl)-1H-pyrazole-3-amine
    • 5-(o-Tolyl)-1H-pyrazol-3-amine
    • STK520698
    • CKQCUZKXAXOTEZ-UHFFFAOYSA-N
    • 5-(2-Methylphenyl)-1,2-dihydro-3H-pyrazol-3-imine
    • FS-2070
    • EN300-61271
    • J-517892
    • 1H-Pyrazol-3-amine, 5-(methylphenyl)-
    • MFCD11054300
    • 902835-99-8
    • SCHEMBL1407405
    • AKOS000168608
    • 5-o-tolyl-1H-pyrazol-3-amine
    • Inchi： 1S/C10H11N3/c1-7-4-2-3-5-8(7)9-6-10(11)13-12-9/h2-6H,1H3,(H3,11,12,13)
    • InChI Key： CKQCUZKXAXOTEZ-UHFFFAOYSA-N
    • SMILES： N1C(=CC(N)=N1)C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 173.095
  • Monoisotopic Mass: 173.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7A^2
  • XLogP3: 1.9

Experimental Properties

  • LogP: 1.89740

5-(2-methylphenyl)-1h-pyrazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A632162-5g
3-Amino-5-(2-methylphenyl)-1H-pyrazole
 902835-99-8 97%
5g
 $347.0 2025-04-15

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